In the 21st century, the burning of fossil fuels to meet the ever-increasing demands of global energy has become a serious challenge due to the excessive production of greenhouse gases. Excess amounts of greenhouse gases, mainly CO2, trap additional heat in the atmosphere, causing global warming. By efficiently converting CO2 into renewable value-added fuel using solar energy, global warming, and the energy crisis can be tackled synchronically. Several attempts have been made to improve the hydrogenation of CO2 by developing an efficient photocatalyst. This article reviews the fundamentals and mechanisms for photoreduction pathways of CO2 and critical aspects that greatly affect photo-reduction efficiency. The promising research directions toward the development of advanced photocatalysts for the enhancement of CO2 to hydrogenation were critically assessed. The opportunities, challenges, and prospects to design photocatalysts for the hydrogenation of CO2 into fuels were highlighted. The valuable information for designing highly efficient photocatalytic hydrogenation of CO2 into renewable fuels was provided to reduce CO2 emissions.

In energy storage devices, gel polymer electrolytes (GPE) are favorable choices of electrolytes due to the absence of leakage, interchangeability with separators and increased safety compared to liquid electrolytes, and their superior ionic conductivity compared to all-solid electrolytes. However, GPEs' scope of application can be restricted by metrics such as ionic conductivity and operating voltage, while the latter is positively correlated to energy density. Herein, different polymer backbones of GPE and the mechanism of ionic conduction are reviewed. Meanwhile, strategies for enhancing ionic conductivity and energy density of GPE are summarized and discussed through selective presentation of pioneering works. Finally, the current challenges and future directions of GPE research for practical application are encapsulated as an attempt to enlighten ensuing endeavors.

AISI 310S austenitic stainless steels are widely used in many industries, such as oil, gas, and petrochemical industries containing hot concentrated acids, due to their superior properties like corrosion resistance, high-temperature service, and creep resistance. However, a study on the machining of AISI 310 stainless steel has not been published in the scientific literature. It is known that the machinability of the austenitic stainless steel alloys, in which the AISI 310S alloy is included, is poor due to its low thermal conductivity, high work hardening, and built-up edge (BUE) formation. This situation causes sustainability problems by increasing the energy consumptions, the total machining cost and the amount of carbon emissions. The presented study investigated for the first time machining response and sustainability assessment in the orthogonal turning of AISI 310S stainless steel using three different cutting speeds and feed values, and five different cutting conditions such as dry, vegetable-based fluid minimum quantity lubrication (MQL), nano molybdenum disulfide (nMoS2) reinforced nanofluid MQL, nanographene (nGP) reinforced nanofluid MQL, and nMoS2/nGP reinforced hybrid nanofluid MQL, and a sustainability optimization was performed. Sustainability optimization was conducted to minimize the resultant force, surface roughness, carbon emission, and total machining cost using multi-objective optimization with NSGA-II (Non-dominated Sorting Genetic Algorithm II) and multi-criteria decision-making with TOPSIS (Technique for Order of Preference by Similarity to Ideal Solution). The resultant force, surface roughness, total carbon emission, and total machining cost were reduced by a significant, 56.8%, 86.8%, 30.4%, and 2.9%, respectively, under the nGP reinforced nanofluid MQL cutting condition compared to the dry cutting condition. As a result of sustainability optimization, the use of high cutting speed (220 m/min), low feed values (between 0.11 mm/rev and 0.14 mm/rev), and nGP reinforced nanofluid MQL method (N2-MQL) in the turning of AISI 310S stainless steel material provides the optimum surface roughness values, cutting forces, carbon emissions, and total machining costs.

The high rate of PV adaptation around the world requires a strategy for recovery of the materials from PV waste panels and a circular market development. In particular, the silicon recovered from the PV cells can be used in different applications. A valuable acquisition is to refine the recovered silicon at metallurgical grade to a high level of purity namely electronic grade silicon which in conjunction with graphite can be the raw material for silicon carbide crystal production. Based on a comprehensive and critical review of the latest research and development of relevant technologies, a manufacturing process is proposed to increase the usage of renewable resources, reduce the energy consumption and CO2e emissions. The recovered silicon from recycling PV waste can reduce the CO2e emissions to a third of what is involved in the current carbothermic reduction of quartz in an induction furnace. Based upon the thorough evaluation of available evidence, a continuous coupled process is envisaged where the upgraded metallurgical grade silicon from recycling PV waste undergoes further vacuum and gas refining to the electronic grade silicon. Then the purified liquid silicon enters a vertical Bridgeman furnace for silicon carbide crystal production through a bottom seeded solution growth process. Considering the silicon melting point at 1410 °C, omitting a solidification/ meting step after vacuum/gas refining leads to energy and material saving. The continuous method can reduce the CO2e emissions up to 75% compared with the current silicon carbide production through Acheson process.

Phospholipid is an abundant and nature-friendly resource, which works as functional building blocks for various soft materials. Herein, we report the use of mesoporous phospholipid particles (MPPs) to stabilize liquid/liquid interfaces to produce oil-in-water emulsions. The MPPs are solid particles of approximately 10 μm in size, composed of lipid bilayers. MPPs have been proven to possess high surface activity compared to liposomes which enables their adsorption at the oil/water interface, resulting in the formation of an oil-in-water emulsion. When isooctane was used as the organic phase, the resulting emulsion was stable for at least 6 h. In one day, the emulsion flocculated on the surface of the suspension, where the destabilization mechanism depended on the presence of charged molecules on the MPP. Destabilization was initiated by aggregation of the emulsion droplets with the charged MPPs, whereas coalescence occurred in the case of the non-charged MPP. These materials can substitute surfactants as more nature-friendly materials with possible applications for oil adsorbent/recovery in seawater and soils.

In this study, MnCo2O4/Mn3O4/Li(Mn0.75Ni0.25)2O4 spinel-like mixed oxide was synthesized by green recycling of spent Li-ion and Zn–MnO2 batteries. The first step consisted of leaching the cathode of Li-ion batteries and the cathode of Zn–MnO2 batteries with citric acid and glucose. Then, Li-ion cathode leachate was mixed with Zn–MnO2 cathode leachate. Leachate mixture received the addition of oxalic acid, yielding oxalate precursor material, which was calcined at 450 °C for 3 h to afford MnCo2O4/Mn3O4/Li(Mn0.75Ni0.25)2O4. Mixed oxide structure, composition, and morphology were determined by X-ray diffraction (XRD), inductively coupled plasma optical emission spectroscopy (ICP OES), scanning electron microscopy (SEM), and transmission electron microscopy (TEM). The photocatalytic properties of mixed oxide were evaluated in the decolorization of a model dye (methylene blue) under UV radiation. System using UV radiation + H2O2 + catalyst reached decolorization efficiency >93% in 120 min of reaction. This study provides a possible solution for two environmental liabilities (batteries and wastewater), and the results reported here are of scientific, economic, environmental, and social interest.

With increasing regulations about global warming, environmental pollution, and climate change, reducing carbon emissions from energy-intensive industrial activities routes to sustainable production. Because of its robust thermo-physical qualities at elevated temperatures, Monel 400 alloy is a renowned material for employment in modern aviation, medical tools, and prosthetic parts. Though, its structural stability imparts its low thermal conductivity that causes heat accumulation at the tool-workpiece contact during machining, resulting in tool cutting-edge damage. Many bio-based cutting fluids have been already tried to curtail heat generation and environmental footprints to progress overall machinability. In this endeavor, the effectiveness of dry, minimum quantity lubrication (MQL), cryogenic carbon dioxide (CO2) and Nano based MQL (N-MQL) are evaluated in terms of important sustainability indicator Carbon emission (CE). Multi-walled carbon Nano-tubes (MWCNT) in MQL oil limit the friction at the contact region which in turn reduces the power consumption. The highest CE value was found under a dry (0.0051 Kg-CO2) cutting environment and the lowest with N-MQL (0.0014 Kg-CO2). The sustainability assessment was done for CE with the help of Machine learning (ML) techniques like Decision tree (DT), Naïve Bayes, Random Forest (RF), and Support Vector Machine (SVM). Finally, when the CE levels are discretized while considering industrial needs, SVM paired with the Synthetic Minority Over-sampling approach (SMOTE) demonstrated an accuracy of almost around 100%.

In the recent advancement of energy storage, electrode materials delivering high energy density and the capability to deliver noteworthy power compared to batteries are considered to be promising materials. In this study, hierarchical-structured NiMoO4 and various concentrations of Ce rare earth metal doped NiMoO4 materials have been synthesized by microwave-assisted combustion route. Their structural, morphological, and spectroscopical characteristics have been studied using different characterization and analytical techniques. The α to β-NiMoO4 phase transformation with the same crystal structure has been confirmed after the addition of 5% Ce dopant. The crystallite size, cell volume, and particle size of the β-NiMoO4 seems to be minimal with maximum dislocation density compared to the prepared α-NiMoO4 samples. The initial nanospheres are clustered in different orientations to form different morphological structures. All the samples have been evaluated as electrodes for highly efficient electrochemical supercapacitors. The 5%-Ce doped NiMoO4 electrode has revealed an extraordinary supercapacitive performance showing excellent specific capacitance of 3101.12 Fg‐1 at 1 mA current with good retentivity of 97.65% after 5000 cycles in a three-electrode configuration, which is six times higher value than the prepared pristine NiMoO4 (478.78 Fg‐1). Besides, an asymmetric supercabattery device has been fabricated utilizing NiMoO4‐5% Ce electrode and activated carbon as positive and negative electrodes in a two-electrode configuration. It displayed a fascinating energy density of 29.2 W h kg−1 even at high current density of 5 mA. Prominently, the supercabatteries device showed an admirable 80.55% long-lasting cycling performance retained after 10,000 cycles.

Self-healing hydrogels with three-dimensional network cross-linked structure and adjustable properties have been considered as smart materials with promising multi-purpose applications. However, traditional self-healing hydrogels face the loss of mechanical properties at sub-zero temperatures, which may limit their application in various fields to some extent. In this manuscript, functional polydopamine (PDA) was successfully chemically modified on the surface of cellulose nanocrystals (CNCs) by self-oxidation polymerization in an alkaline environment. The nanocomposite hydrogels with self-healing and anti-freezing properties were successfully designed by introducing zwitterionic proline (ZP) and CNCs@PDA into the cross-linked network structure of gellan gum/polyacrylic acid (GG/PAA). When the ZP ratio increased, the anti-freezing performance of hydrogels was significantly enhanced. Even at −30 °C, the GG/PAA-CNCs@PDA-ZP-Ca2+ (GP/CP/ZP/Ca2+) nanocomposite hydrogels still maintain excellent stress (2.7 MPa) and high self-healing efficiency (82.9%). This work proposes an effective solution to prepare flexible hydrogels with anti-freezing capability, which will extend the temperature range of the flexible material and broaden the application area.

Bitumen-derived asphaltenes have emerged as a potential precursor for carbon fiber production. The technology to make it possible is in the early stages of research and development and so there are no studies on the GHG emissions from the process, which are critical to compare its carbon footprint with that of polyacrylonitrile (PAN), the standard precursor for carbon fiber production. The asphaltene-based carbon fiber (ACF) life cycle stages are bitumen production, asphaltene separation, precursor manufacturing, and carbon fiber production. In this study, we developed data-intensive models to estimate the life cycle GHG emissions of ACF. Sensitivity and uncertainty analyses were also performed to determine the inputs that have the largest effect on the GHG emissions of ACF. The results show that the life cycle GHG emissions of ACF are 16.2 kg CO2eq/kg CF. This value represents a reduction of 68.7% compared to PAN-based carbon fiber. The carbon fiber production stage is the most emission-intensive, mainly because of the high consumption of electricity. When uncertainty is considered, the life cycle GHG emissions of ACF range from 10.4 to 21.8 kg CO2eq/kg CF. The outcome of this study confirms the potential of asphaltenes as a low-carbon intense raw material for carbon fiber production.